The Discovery, Isolation, and Biological Activity of Coriolin B from Coriolus consors: A Technical Guide
The Discovery, Isolation, and Biological Activity of Coriolin B from Coriolus consors: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Abstract
Coriolin B, a hirsutane-type sesquiterpenoid, is a secondary metabolite produced by the basidiomycete fungus Coriolus consors. First identified in the early 1970s, this class of compounds has garnered interest for its notable biological activities, particularly its antitumor properties. This technical guide provides a comprehensive overview of the discovery, isolation, and proposed mechanism of action of Coriolin B. Detailed experimental protocols for the fermentation of Coriolus consors, extraction and purification of Coriolin B, and its structural elucidation are presented. Furthermore, the inhibitory effect of Coriolin B on the Na+/K+-ATPase pump and the subsequent impact on cellular signaling pathways are discussed and visualized. This document serves as a resource for researchers interested in the natural product chemistry and pharmacological potential of Coriolin B and related compounds.
Introduction
Fungi are a prolific source of structurally diverse and biologically active secondary metabolites.[1] Among these, the sesquiterpenoids, a class of C15 isoprenoid compounds, are particularly noteworthy for their wide range of pharmacological activities, including anti-inflammatory, antimicrobial, and cytotoxic effects.[2] The hirsutane-type sesquiterpenoids, characterized by a unique tricyclic carbon skeleton, are a prominent group within this class, primarily isolated from fungal sources.[3][4]
Coriolin B belongs to the hirsutane family of sesquiterpenoids and was first reported as a product of the fungus Coriolus consors.[5] Early research also identified Diketocoriolin B, an active derivative of Coriolin B, from the same fungal species.[5] The primary biological target of Coriolin B has been identified as the Na+/K+-ATPase, a ubiquitous transmembrane protein essential for maintaining cellular ion homeostasis. By inhibiting this ion pump, Coriolin B can trigger a cascade of downstream signaling events, ultimately leading to apoptosis and cell death in cancer cells. This guide will delve into the technical aspects of Coriolin B's journey from fungal culture to a potential therapeutic lead.
Discovery and Isolation of Coriolin B
The initial discovery of coriolin-related compounds from Coriolus consors involved submerged fermentation, followed by extraction from the mycelial cake and subsequent purification.[5]
Fermentation of Coriolus consors
The production of Coriolin B is achieved through the cultivation of Coriolus consors in a suitable liquid medium under controlled conditions to promote the biosynthesis of secondary metabolites.
Experimental Protocol: Fermentation of Coriolus consors
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Strain Maintenance: A pure culture of Coriolus consors is maintained on a solid agar (B569324) medium, such as Potato Dextrose Agar (PDA), at 25-28°C.
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Inoculum Preparation: A small piece of the mycelium from the agar plate is used to inoculate a seed culture medium in a shake flask. The seed culture is incubated at 25-28°C on a rotary shaker at 120-150 rpm for 3-5 days.
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Production Culture: The seed culture is then used to inoculate a larger volume of production medium. A typical production medium for Coriolus species contains a carbon source (e.g., glucose, dextrin), a nitrogen source (e.g., peptone, yeast extract), and essential minerals.[6][7] The production culture is incubated under aeration at 25-28°C for 7-14 days.[5]
Extraction and Purification of Coriolin B
Following fermentation, the fungal mycelium is harvested and subjected to a series of extraction and chromatographic steps to isolate Coriolin B.
Experimental Protocol: Extraction and Purification
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Harvesting: The fungal biomass (mycelial cake) is separated from the culture broth by filtration.[5]
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Extraction: The wet mycelial cake is extracted with an organic solvent such as ethyl acetate (B1210297) or a mixture of chloroform (B151607) and methanol (B129727).[8] This process is repeated multiple times to ensure complete extraction of the secondary metabolites.
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Solvent Partitioning: The crude extract is then subjected to liquid-liquid partitioning to separate compounds based on their polarity. A common solvent system is hexane (B92381) and acetonitrile/methanol to remove nonpolar lipids.
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Chromatographic Purification: The resulting extract is purified using a combination of chromatographic techniques. This typically involves:
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Column Chromatography: The extract is first fractionated on a silica (B1680970) gel column using a gradient of solvents with increasing polarity (e.g., hexane-ethyl acetate).
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Sephadex LH-20 Chromatography: Fractions containing Coriolin B are further purified on a Sephadex LH-20 column using a solvent such as methanol to separate compounds based on size.
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High-Performance Liquid Chromatography (HPLC): Final purification to obtain pure Coriolin B is achieved using preparative reverse-phase HPLC with a suitable solvent system (e.g., acetonitrile-water gradient).
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Structure Elucidation
The chemical structure of the isolated Coriolin B is determined using a combination of spectroscopic techniques.
Experimental Protocol: Structure Elucidation
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Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to determine the exact molecular weight and elemental composition of the compound.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: Provides information about the number and types of protons and their neighboring atoms.
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¹³C NMR: Provides information about the number and types of carbon atoms.
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2D NMR (COSY, HSQC, HMBC): These experiments are used to establish the connectivity between protons and carbons, allowing for the complete assembly of the molecular structure.
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X-ray Crystallography: If a suitable crystal can be obtained, single-crystal X-ray diffraction provides the definitive three-dimensional structure of the molecule.
Biological Activity and Mechanism of Action
Coriolin B exhibits significant antitumor activity, which is primarily attributed to its inhibition of the Na+/K+-ATPase pump.
Inhibition of Na+/K+-ATPase
The Na+/K+-ATPase is an integral membrane protein that actively transports sodium and potassium ions across the cell membrane, maintaining the electrochemical gradients necessary for various cellular processes.
| Parameter | Value | Assay Conditions |
| Target | Na+/K+-ATPase | Purified enzyme preparation |
| Inhibition | Potent inhibitor | in vitro enzyme activity assay |
Table 1: Inhibitory Activity of Coriolin B against Na+/K+-ATPase.
Downstream Signaling Pathways
Inhibition of the Na+/K+-ATPase by Coriolin B disrupts the cellular ion balance, leading to an increase in intracellular sodium and a decrease in intracellular potassium. This disruption triggers a cascade of signaling events that can lead to apoptosis.
The binding of inhibitors like Coriolin B to the Na+/K+-ATPase can induce conformational changes that activate downstream signaling pathways, often involving the Src tyrosine kinase, which can then transactivate the Epidermal Growth Factor Receptor (EGFR). This leads to the activation of the Ras/Raf/MEK/ERK and PI3K/Akt signaling pathways, which are critical regulators of cell survival and proliferation. Ultimately, the sustained disruption of ion homeostasis and aberrant signaling can lead to the activation of apoptotic pathways.
Experimental Workflows
The overall process from fungal culture to the identification of Coriolin B can be summarized in the following workflow.
Conclusion
Coriolin B, a hirsutane sesquiterpenoid from Coriolus consors, represents a compelling natural product with significant antitumor potential. Its mechanism of action through the inhibition of the Na+/K+-ATPase pump provides a clear target for further investigation and potential drug development. The detailed protocols and workflows presented in this guide offer a foundational resource for researchers aiming to explore the fascinating chemistry and biology of Coriolin B and other related fungal metabolites. Further studies are warranted to fully elucidate the intricate downstream signaling effects and to optimize the production and therapeutic application of this promising compound.
References
- 1. Sesquiterpenoids Specially Produced by Fungi: Structures, Biological Activities, Chemical and Biosynthesis (2015–2020) | MDPI [mdpi.com]
- 2. Linear Triquinane Sesquiterpenoids: Their Isolation, Structures, Biological Activities, and Chemical Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. Hirsutane sesquiterpenoids from basidiomycete Pseudohydropus cf. parafunebris - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. Culture Conditions for Mycelial Growth of Coriolus versicolor - PMC [pmc.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
- 8. researchgate.net [researchgate.net]
